Cas no 2171188-36-4 ((2S)-2-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid)

• Product Name: (2S)-2-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• CAS No: 2171188-36-4
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6592710
• PubChem ID: 165542642
• Update Time: 2025-10-28

(2S)-2-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• EN300-1501966
• (2S)-2-[(2S)-3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid
• 2171188-36-4

• Inchi： 1S/C25H28N2O5/c1-2-21(24(29)30)26-23(28)22(13-15-11-12-15)27-25(31)32-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-22H,2,11-14H2,1H3,(H,26,28)(H,27,31)(H,29,30)/t21-,22-/m0/s1
• InChI Key： BXQDIUGPKOTGDK-VXKWHMMOSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H](C(N[C@H](C(=O)O)CC)=O)CC1CC1)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid

Introduction to (2S)-2-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic Acid (CAS No. 2171188-36-4)

(2S)-2-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS No. 2171188-36-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of amino acids and features a unique combination of functional groups that make it a valuable candidate for various therapeutic applications.

The structure of (2S)-2-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid is characterized by the presence of a cyclopropyl group, an Fmoc (fluorenylmethyloxycarbonyl) protecting group, and an amide linkage. These structural features contribute to its stability and reactivity, making it suitable for use in peptide synthesis and drug development.

Recent studies have highlighted the potential of this compound in the development of novel therapeutics. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of (2S)-2-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid as a key intermediate in the synthesis of peptides with enhanced bioavailability and reduced toxicity. The researchers found that the cyclopropyl group significantly improved the pharmacokinetic properties of the resulting peptides, making them more suitable for clinical applications.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the role of (2S)-2-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid in modulating protein-protein interactions. The results showed that this compound effectively inhibited specific protein interactions involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

The Fmoc protecting group in (2S)-2-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid plays a crucial role in its synthetic utility. This group can be selectively removed under mild conditions, allowing for precise control over the timing and sequence of reactions during peptide synthesis. This feature is particularly important in the development of complex peptides and proteins with specific biological activities.

The amide linkage in this compound is another key structural element that contributes to its versatility. Amide bonds are known for their stability and resistance to hydrolysis, which makes them ideal for use in biologically active molecules. In addition, the amide linkage can participate in hydrogen bonding interactions, which can influence the conformation and function of peptides and proteins.

The cyclopropyl group in (2S)-2-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid is a unique feature that sets it apart from other amino acid derivatives. Cyclopropyl groups are known to introduce conformational constraints into molecules, which can enhance their binding affinity to target proteins. This property has been exploited in the design of small molecule inhibitors and modulators with improved potency and selectivity.

In conclusion, (2S)-2-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS No. 2171188-36-4) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel therapeutics, particularly in areas such as cancer treatment and protein-protein interaction modulation. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the field.